Cas no 58808-59-6 (4-(trifluoroacetyl)benzoic acid)

• Product Name: 4-(trifluoroacetyl)benzoic acid
• CAS No: 58808-59-6
• MF: C₉H₅F₃O₃
• MW: 218.129413366318
• MDL: MFCD00052340
• CID: 90001
• PubChem ID: 329764401
• Update Time: 2025-04-18

4-(trifluoroacetyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoroacetyl)benzoic acid
• 4-Carboxy-alpha,alpha,alpha-trifluoroacetophenone
• 4-(2,2,2-Trifluoroacetyl)benzoic acid
• p-(Trifluoroacetyl)benzoic acid
• { "\"0\"": "p-(Trifluoroacetyl)benzoic acid" }
• InChI=1/C9H5F3O3/c10-9(11,12)7(13)5-1-3-6(4-2-5)8(14)15/h1-4H,(H,14,15
• 4-(Trifluoroacetyl)benzoic acid, AldrichCPR
• PS-6795
• AKOS000441953
• 58808-59-6
• A832028
• METHYL5-BROMOPYRAZINE-2-CARBOXYLATE
• 1-(4-Carboxyphenyl)-2,2,2-trifluoroethan-1-one
• CS-0112725
• FT-0616866
• 4-trifluoroacetylbenzoic acid
• 4-(2,2,2-Trifluoro-acetyl)-benzoic acid
• MFCD00052340
• CHEMBL315715
• Benzoic acid, 4-(trifluoroacetyl)-
• DTXSID30207540
• SCHEMBL1421656
• 4-(Trifluoroacetyl)benzoic acid, >=97.0% (HPLC)
• 4-(2,2,2-trifluoroacetyl)benzoicacid
• STL383182
• BBL100002

• MDL： MFCD00052340
• Inchi： 1S/C9H5F3O3/c10-9(11,12)7(13)5-1-3-6(4-2-5)8(14)15/h1-4H,(H,14,15)
• InChI Key： WLTZCRCZDLLXQP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(=O)O)=CC=1)=O)(F)F
• BRN： 2728778

Computed Properties

• Exact Mass: 218.01900
• Monoisotopic Mass: 218.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.5±0.1 g/cm3
• Melting Point: 176 ºC
• Boiling Point: 313.5±42.0 °C at 760 mmHg
• Flash Point: 143.4±27.9 °C
• Refractive Index: 1.494
• PSA: 54.37000
• LogP: 2.12980
• Sensitiveness: Hygroscopic
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(trifluoroacetyl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)